Cas no 2091598-60-4 (methyl 3-formyl-5-methylpyridine-4-carboxylate)

• Product Name: methyl 3-formyl-5-methylpyridine-4-carboxylate
• CAS No: 2091598-60-4
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5212856
• Update Time: 2025-10-08

methyl 3-formyl-5-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-formyl-5-methyl-, methyl ester
• methyl 3-formyl-5-methylpyridine-4-carboxylate

• Inchi： 1S/C9H9NO3/c1-6-3-10-4-7(5-11)8(6)9(12)13-2/h3-5H,1-2H3
• InChI Key： IOXNKMOOKCGGOD-UHFFFAOYSA-N
• SMILES： C1=NC=C(C)C(C(OC)=O)=C1C=O

Additional information on methyl 3-formyl-5-methylpyridine-4-carboxylate

Chemical Compound: Methyl 3-formyl-5-methylpyridine-4-carboxylate (CAS No. 2091598-60-4)

The compound methyl 3-formyl-5-methylpyridine-4-carboxylate (CAS No. 2091598-60-4) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound is characterized by its pyridine ring structure, which is a six-membered aromatic ring with one nitrogen atom. The substituents on the pyridine ring include a formyl group at position 3, a methyl group at position 5, and a methyl ester group at position 4. These substituents contribute to the unique chemical properties and reactivity of this compound.

Recent studies have highlighted the importance of methyl 3-formyl-5-methylpyridine-4-carboxylate in the development of new pharmaceutical agents. Researchers have explored its potential as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug discovery. The formyl group at position 3 is particularly reactive and can undergo various transformations, such as oxidation or condensation reactions, to yield derivatives with enhanced biological activity.

The synthesis of methyl 3-formyl-5-methylpyridine-4-carboxylate typically involves multi-step organic reactions, including Friedel-Crafts alkylation and esterification processes. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

In terms of applications, methyl 3-formyl-5-methylpyridine-4-carboxylate has been utilized in the preparation of fluorescent sensors for detecting metal ions and anions. Its ability to form coordination complexes with transition metals makes it a valuable tool in analytical chemistry. Additionally, this compound has been employed in the development of materials for optoelectronic devices, such as organic light-emitting diodes (OLEDs), due to its favorable electronic properties.

Recent research has also focused on the green chemistry aspects of methyl 3-formyl-5-methylpyridine-4-carboxylate synthesis. By incorporating biocatalysts and renewable feedstocks, scientists aim to create more sustainable production methods. These efforts align with global initiatives to reduce carbon footprints and promote eco-friendly chemical processes.

In conclusion, methyl 3-formyl-5-methylpyridine-4-carboxylate (CAS No. 2091598-60-4) is a versatile compound with wide-ranging applications in organic synthesis, pharmaceuticals, materials science, and analytical chemistry. Its unique structure and reactivity continue to inspire innovative research directions, making it a key player in modern chemical research.